4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid

• Molecular Formula: C25H20N2O5S
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 4-[5-[(E)-[1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C25H20N2O5S/c1-3-15-4-10-18(11-5-15)27-23(29)20(22(28)26(2)25(27)33)14-19-12-13-21(32-19)16-6-8-17(9-7-16)24(30)31/h4-14H,3H2,1-2H3,(H,30,31)/b20-14+
• InChI Key: PPCZHLWQTCNRNV-XSFVSMFZSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC=C(C=C4)C(=O)O)/C(=O)N(C2=S)C
• SMILES: CCC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)C(=O)O)C(=O)N(C2=S)C

Description

4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid involves the inhibition of various enzymes and signaling pathways that are involved in tumor growth and inflammation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation. Additionally, it has been found to inhibit the activity of various protein kinases, including Akt and ERK, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
The compound 4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the elimination of damaged or abnormal cells. Additionally, it has been found to inhibit the migration and invasion of cancer cells, which is a key step in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid in lab experiments is its potent antitumor activity, which makes it a valuable tool for studying the mechanisms of cancer growth and metastasis. Additionally, its anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of various inflammatory diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of 4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that are targeted by this compound. Another direction is to explore its potential applications in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid involves the reaction of 2-furancarboxylic acid with 4-ethylbenzaldehyde, followed by a reaction with thiosemicarbazide and acetic anhydride. The resulting compound is then reacted with 4-bromobenzoic acid to yield the final product.

Scientific Research Applications

The compound 4-{5-[(1-(4-ethylphenyl)-3-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.